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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyl-1-hexyne is an organic compound classified as a terminal alkyne. Its chemical

structure and properties make it a subject of interest in various chemical syntheses. This

technical guide provides a concise overview of its fundamental physicochemical properties,

namely its boiling point and molecular weight. Furthermore, it outlines standardized

experimental protocols for the determination of these properties and presents a logical

workflow of common reactions involving terminal alkynes.

Physicochemical Data of 4-Methyl-1-hexyne
The key quantitative properties of 4-Methyl-1-hexyne are summarized in the table below for

quick reference.

Property Value

Molecular Weight 96.17 g/mol [1][2]

96.1702 g/mol [3][4]

Boiling Point 91 °C[5]
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of a small liquid

sample is the micro-boiling point or capillary method.

Methodology:

Sample Preparation: A small amount of the liquid sample, 4-Methyl-1-hexyne, is placed in a

small test tube or a fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

sample within the test tube.

Heating: The apparatus is gently heated in a controlled manner, for instance, using a heating

block or a Thiele tube.

Observation: As the temperature rises, the air trapped in the capillary tube will be expelled,

followed by a steady stream of bubbles from the vapor of the sample.

Cooling and Measurement: The heating is then discontinued, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the liquid begins to enter the

capillary tube.[6][7] This is the point where the vapor pressure of the sample equals the

atmospheric pressure.

Determination of Molecular Weight
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. It is a highly accurate method for determining the molecular weight of a

compound.

Methodology:

Ionization: The gaseous sample of 4-Methyl-1-hexyne is introduced into the ion source of

the mass spectrometer. Here, it is bombarded with a beam of electrons, which knocks off an

electron from the molecule to form a molecular ion (M+).

Acceleration: The positively charged molecular ions are then accelerated by an electric field.
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Deflection: The accelerated ions pass through a magnetic field, which deflects them. The

degree of deflection depends on the mass-to-charge ratio of the ion; lighter ions are

deflected more than heavier ones.

Detection: A detector measures the abundance of ions at each mass-to-charge ratio. The

peak with the highest mass-to-charge ratio typically corresponds to the molecular ion, and its

mass provides the molecular weight of the compound. High-resolution mass spectrometry

can provide a very precise molecular weight, which can help in determining the molecular

formula.[8][9]

Logical Workflow: Reactions of Terminal Alkynes
Terminal alkynes, such as 4-Methyl-1-hexyne, are versatile building blocks in organic

synthesis due to the reactivity of the terminal C-H bond and the carbon-carbon triple bond. The

following diagram illustrates a logical workflow of some common reactions.

Alkynide Anion Internal Alkyne

Alkylation
(e.g., R-X)

Alkene

Aldehyde or Ketone

Alkane

Terminal_Alkyne

Partial Hydrogenation
(e.g., Lindlar's catalyst)

Hydration
(e.g., H2O, H2SO4, HgSO4)

Complete Hydrogenation
(e.g., H2, Pt)
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Caption: Common reaction pathways for terminal alkynes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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